Cas no 2138189-33-8 (2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]-)

• Product Name: 2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]-
• CAS No: 2138189-33-8
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5259022
• Update Time: 2025-05-27

2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]-

• Inchi： 1S/C12H15FN2O2/c1-8-3-4-10(13)11(5-8)15-7-9(6-14-2)17-12(15)16/h3-5,9,14H,6-7H2,1-2H3
• InChI Key： NCXSVCJOEBRKHL-UHFFFAOYSA-N
• SMILES： O1C(CNC)CN(C2=CC(C)=CC=C2F)C1=O

Additional information on 2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]-

Recent Advances in the Study of 2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]- (CAS: 2138189-33-8)

The compound 2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]- (CAS: 2138189-33-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 2138189-33-8, which contribute to its ability to interact with specific biological targets. The presence of the 2-fluoro-5-methylphenyl moiety and the methylaminomethyl group at the 5-position of the oxazolidinone ring are critical for its bioactivity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2138189-33-8 exhibits promising antimicrobial and anti-inflammatory properties. Notably, it has shown efficacy against drug-resistant bacterial strains, making it a potential candidate for addressing the growing issue of antibiotic resistance. Mechanistic studies suggest that the compound inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit, a mechanism similar to that of other oxazolidinone-class antibiotics.

Further investigations into the pharmacokinetics and toxicity profile of 2138189-33-8 have revealed favorable absorption and distribution characteristics, with minimal off-target effects. However, additional preclinical studies are required to fully assess its safety and efficacy before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential further.

In conclusion, 2-Oxazolidinone, 3-(2-fluoro-5-methylphenyl)-5-[(methylamino)methyl]- represents a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. Continued research into its mechanism of action and optimization of its chemical structure will be crucial for its successful translation into clinical applications.